Cas no 1263387-88-7 (α-(1H-imidazol-1-ylmethyl)-4-Piperidinemethanol)

α-(1H-imidazol-1-ylmethyl)-4-Piperidinemethanol structure
1263387-88-7 structure
Product Name:α-(1H-imidazol-1-ylmethyl)-4-Piperidinemethanol
CAS No:1263387-88-7
MF:C10H17N3O
MW:195.261482000351
CID:1103645
PubChem ID:77231090
Update Time:2025-04-20

α-(1H-imidazol-1-ylmethyl)-4-Piperidinemethanol Chemical and Physical Properties

Names and Identifiers

    • α-(1H-imidazol-1-ylmethyl)-4-Piperidinemethanol
    • 2-(1H-imidazol-1-yl)-1-(piperidin-4-yl)ethanol
    • 1263387-88-7
    • DA-13216
    • Inchi: 1S/C10H17N3O/c14-10(7-13-6-5-12-8-13)9-1-3-11-4-2-9/h5-6,8-11,14H,1-4,7H2
    • InChI Key: SFWFPRLMDSRRGU-UHFFFAOYSA-N
    • SMILES: OC(CN1C=NC=C1)C1CCNCC1

Computed Properties

  • Exact Mass: 195.137162174g/mol
  • Monoisotopic Mass: 195.137162174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 50.1Ų
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